Cas no 203793-55-9 (L-Leucine α-naphthylamide)

• Product Name: L-Leucine α-naphthylamide
• CAS No: 203793-55-9
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 2089110
• PubChem ID: 7021800
• Update Time: 2025-09-27

L-Leucine α-naphthylamide Chemical and Physical Properties

Names and Identifiers

• L-Leucine α-naphthylamide
• (2S)-2-amino-4-methyl-N-naphthalen-1-ylpentanamide
• H-Leu-αNA
• 203793-55-9
• DTXSID10427401
• A-naphthylamide
• SCHEMBL2323091
• FD21937
• (2S)-2-AMINO-4-METHYL-N-(NAPHTHALEN-1-YL)PENTANAMIDE
• Pentanamide, 2-amino-4-methyl-N-1-naphthalenyl-, (2S)-
• AKOS010391930
• DB-244246
• H-Leu-alphaNA
• N-1-naphthyl-l-leucinamide
• AS-49251
• L-Leucine
• H-Leu-alfa-NA
• leucine naphthylamide
• L-Leucine alpha-naphthylamide
• DTXCID40378235

• MDL： MFCD00083643
• Inchi： 1S/C16H20N2O/c1-11(2)10-14(17)16(19)18-15-9-5-7-12-6-3-4-8-13(12)15/h3-9,11,14H,10,17H2,1-2H3,(H,18,19)/t14-/m0/s1
• InChI Key： VLGDNYIGYOVDNV-AWEZNQCLSA-N
• SMILES： O=C([C@H](CC(C)C)N)NC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų